Cas no 449761-48-2 (1,4-Cyclohexanedione, 2-(hydroxymethyl)- (9CI))

• Product Name: 1,4-Cyclohexanedione, 2-(hydroxymethyl)- (9CI)
• CAS No: 449761-48-2
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 327731
• Update Time: 2024-01-28

1,4-Cyclohexanedione, 2-(hydroxymethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedione, 2-(hydroxymethyl)- (9CI)

• Inchi： 1S/C7H10O3/c8-4-5-3-6(9)1-2-7(5)10/h5,8H,1-4H2
• InChI Key： XNQWPLLAKDZQGV-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(=O)CC1CO

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2